Cas no 85134-98-1 ((-)-B-Methoxydiisopinocampheylborane hydrate)

(-)-B-Methoxydiisopinocampheylborane hydrate is a chiral boron reagent widely used in asymmetric synthesis, particularly for enantioselective reductions and carbonyl additions. Its key advantages include high stereoselectivity, stability as a hydrate, and compatibility with a range of substrates. Derived from natural pinene, the reagent offers excellent enantiocontrol in the formation of secondary alcohols and other chiral intermediates. The methoxy group enhances reactivity while maintaining selectivity, making it valuable for fine chemical and pharmaceutical applications. Its crystalline hydrate form ensures consistent handling and storage. This reagent is particularly useful in academic and industrial settings where precise stereochemical outcomes are critical.
(-)-B-Methoxydiisopinocampheylborane hydrate structure
85134-98-1 structure
Product Name:(-)-B-Methoxydiisopinocampheylborane hydrate
CAS No:85134-98-1
MF:C21H37BO
MW:316.32888674736
MDL:MFCD21332906
CID:60841
PubChem ID:24859062
Update Time:2025-06-07

(-)-B-Methoxydiisopinocampheylborane hydrate Chemical and Physical Properties

Names and Identifiers

    • (-)-B-Methoxydiisopinocampheylborane
    • (+)-B-METHOXYDIISOPINOCAMPHEYLBORANE
    • (-)(C5Ph5)Fe(C8H5N(dimethylamino))
    • (-)-(C5Ph5)FeC5H3NC3H(dimethylamino)
    • (-)-Ipc2BOMe
    • (R)-C5PH5-DMAP
    • (S)-C5PH5-DMAP
    • [(4A,5,6,7,7A-H)-4-(DIMETHYLAMINO)-1H-1-PYRIDIN-5-YL][1,2,3,4,5-H)-1,2,3,4,5-PENTA-PHENYL-2,4-CYCLOPENTADIEN-1-YL]IRON
    • allylborane
    • Borinic acid, bis(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)-, methyl ester, [1R-[1α,2β,3α(1R*,2S*,3R*,5R*),5α]]- (ZCI)
    • Borinic acid, bis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]-, methyl ester (9CI)
    • Methyl B,B-bis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borinate (ACI)
    • (-)-Diisopinocampheylmethoxyborane
    • (-)-Ipc2B(OMe)
    • (-)-Methoxydiisopinocampheylborane
    • 85134-98-1
    • AKOS040767599
    • (??)-B-Methoxydiisopinocampheylborane
    • methoxy-bis[(1R,2R,3S,5R)-2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]borane
    • Borinic acid, bis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]-,methyl ester
    • (-)-B-Methoxydiisopinocampheylborane hydrate
    • MDL： MFCD21332906
    • Inchi： 1S/C21H37BO/c1-12-16-8-14(20(16,3)4)10-18(12)22(23-7)19-11-15-9-17(13(19)2)21(15,5)6/h12-19H,8-11H2,1-7H3/t12-,13-,14+,15+,16-,17-,18-,19-/m1/s1
    • InChI Key： IAQXEQYLQNNXJC-NQWKWHCYSA-N
    • SMILES： CC1([C@H]2C[C@@H]1[C@H]([C@@H](C2)B([C@@H]1C[C@@H]2C[C@@H](C2(C)C)[C@H]1C)OC)C)C

Computed Properties

  • Exact Mass: 316.29400
  • Monoisotopic Mass: 316.2937460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: White crystals
  • Density: 0.95
  • Boiling Point: 365.6°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.49
  • PSA: 9.23000
  • LogP: 5.76890
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity

(-)-B-Methoxydiisopinocampheylborane hydrate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：2-8°C

(-)-B-Methoxydiisopinocampheylborane hydrate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(-)-B-Methoxydiisopinocampheylborane hydrate Pricemore >>

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(-)-B-Methoxydiisopinocampheylborane hydrate Production Method

Production Method 1

7785-26-4 7785-26-4
85134-98-1 85134-98-1
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron
1.2 -
Reference
B-Methoxydiisopinocampheylborane
Goulet, Mark T., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Production Method 2

21947-87-5 21947-87-5
85134-98-1 85134-98-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Chiral synthesis via organoboranes. 6. Asymmetric allylboration via chiral allyldialkylboranes. Synthesis of homoallylic alcohols with exceptionally high enantiomeric excess
Jadhav, Prabhakar K.; Bhat, Krishna S.; Perumal, P. Thirumalai; Brown, Herbert C., Journal of Organic Chemistry, 1986, 51(4), 432-9

Production Method 3

21932-54-7 21932-54-7
85134-98-1 85134-98-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt; 10 h, 40 °C
Reference
Approach to the Core Structure of 15-epi-Exiguolide
Riefert, Alexander; Maier, Martin E., Synthesis, 2018, 50(16), 3131-3145

Production Method 4

7785-70-8 7785-70-8
85134-98-1 85134-98-1
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron
1.2 -
Reference
B-allyldiisopinocampheylborane
Goulet, Mark T.; Ramachandran, P. V.; Gagare, Pravin D., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-7

Production Method 5

7785-70-8 7785-70-8
85134-98-1 85134-98-1
Reaction Conditions
Reference
Synthesis of a Cytotoxic Ansamycin Hybrid
Juerjens, Gerrit; Kirschning, Andreas, Organic Letters, 2014, 16(11), 3000-3003

Production Method 6

21932-54-7 21932-54-7
85134-98-1 85134-98-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
(D)-Isopinocampheol
Lane, C. F.; Daniels, J. J., Organic Syntheses, 1972, 52, 59-61

Production Method 7

7785-70-8 7785-70-8
85134-98-1 85134-98-1
Reaction Conditions
1.1 Reagents: Borane
Reference
B-Allyldiisopinocampheylborane
Goulet, Mark T., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

(-)-B-Methoxydiisopinocampheylborane hydrate Raw materials

(-)-B-Methoxydiisopinocampheylborane hydrate Preparation Products

(-)-B-Methoxydiisopinocampheylborane hydrate Related Literature

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